3-(2-chlorobenzyl)-8-(furan-2-ylmethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(2-chlorophenyl)methyl]-6-(furan-2-ylmethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H20ClN5O3/c1-13-14(2)28-18-19(24-21(28)26(13)12-16-8-6-10-31-16)25(3)22(30)27(20(18)29)11-15-7-4-5-9-17(15)23/h4-10H,11-12H2,1-3H3
• InChI Key: NHGNEXPYLVGEGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CC4=CC=CO4)N(C(=O)N(C3=O)CC5=CC=CC=C5Cl)C)C
• Molecular Formula: C22H20ClN5O3
• Molecular Weight: 437.9 g/mol

Description

3-(2-chlorobenzyl)-8-(furan-2-ylmethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C22H20ClN5O3 and its molecular weight is 437.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A study on the synthesis and biological evaluation of derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione demonstrated their potential as antidepressant agents. The research identified compounds with significant affinity for serotonin receptors and phosphodiesterase inhibitors, indicating potential applications in treating depressive disorders (Zagórska et al., 2016).

Antiviral Activity

The chemical synthesis of nucleoside and nucleotide analogues of imidazo[1,2-a]-s-triazine, related to the purine analogues, showed moderate activity against various viruses at nontoxic dosage levels. This highlights the potential of such compounds in antiviral research and the development of new therapeutic agents (Kim et al., 1978).

Adenosine Receptor Antagonists

Further studies on arylpiperazinylalkyl purine derivatives have evaluated their affinity for serotoninergic and dopaminergic receptors, identifying compounds with potential antidepressant and anxiolytic-like activity. These findings suggest applications in neurological and psychological disorder treatments (Zagórska et al., 2015). Additionally, research into imidazo[2,1-f]purinones as A3 adenosine receptor antagonists provides insights into designing drugs with improved potency and selectivity for therapeutic purposes (Baraldi et al., 2008).

Molecular Modeling and Docking Studies

The exploration of molecular modeling and docking studies on these compounds further elucidates their mechanism of action and interaction with biological targets. This aspect of research is crucial for the rational design of drugs with specific therapeutic effects (Baraldi et al., 2005).